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Introduction

CUGBP Elav-like family member 6 (CELF6) is an RNA-binding protein (RBP) that plays a
critical role in post-transcriptional gene regulation.[1][2] Primarily expressed in the brain, kidney,
and testis, CELF®6 is involved in a range of cellular processes, from alternative splicing to
MRNA stability.[1][3][4] Dysregulation of CELF6 has been implicated in various pathologies,
including neurodevelopmental disorders and cancer, making it a person of significant interest
for therapeutic intervention. This technical guide provides a comprehensive overview of CELF6
target mRNAs, the signaling pathways they modulate, and the experimental methodologies
used to identify these interactions.

CELF6 Target mRNAs

CELF®6 primarily interacts with the 3' untranslated regions (3' UTRS) of its target mMRNAs, often
leading to their destabilization and reduced abundance. The identification of CELF6 targets has
been largely accomplished through high-throughput techniques such as Cross-Linking
Immunoprecipitation followed by Sequencing (CLIP-seq).

CELF6 Targets in the Central Nervous System

In the central nervous system (CNS), CELF6 targets are significantly enriched for genes
involved in synaptic transmission. CLIP-seq studies in the brain have revealed that CELF6
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binds to the 3' UTRs of numerous synaptic protein-coding genes, suggesting a role in

regulating neuronal function. This interaction is often mediated by UGU-rich motifs within the 3'

UTRs. The functional consequence of this binding is generally a decrease in mRNA

abundance. In Celf6-knockout mice, these target mMRNAs are derepressed.

Table 1: Key CELF6 Target mMRNAs in the CNS

Target mRNA

Function

Consequence of CELF6
Binding

Fos Proto-Oncogene (FOS)

Transcription factor involved in

neuronal activity and plasticity.

Decreased mRNA abundance.

Fibroblast Growth Factor 13
(FGF13)

Involved in neuronal

development and function.

Decreased mRNA abundance.

Synaptic Proteins (various)

Essential for
neurotransmission and

synaptic plasticity.

General destabilization and
reduced abundance of

synaptic gene transcripts.

CELF6 Targets in Cancer

In the context of cancer, CELF6 has been shown to act as both a tumor suppressor and a

modulator of key cancer-related pathways. In lung cancer cells, CELF6 has been found to

regulate the expression and alternative splicing of genes involved in tumorigenesis.

Table 2: CELF6-Regulated Genes in Lung Cancer (A549 Cells)

Regulation by CELF6
Overexpression

Gene Examples

Associated Pathways

Down-regulated

TNFSF10, CCL5, JUNB,
BIRCS, MLKL, PIK3R2,
CCL20, STAT1, MYD88, CFS1

Immune/Inflammation

Response, TNF Signaling

Alternative Splicing

TP53, CD44, FN1, CASPS,
BAX, SEC31A

p53 Signaling, Apoptosis
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Key Signaling Pathways Regulated by CELF6

The diverse array of CELF6 target mRNAs implicates this RBP in the regulation of several

critical signaling pathways.

Synaptic Transmission

By destabilizing the mRNAs of numerous synaptic proteins, CELF6 plays a significant role in
modulating the strength and plasticity of synaptic connections. This has profound implications
for neuronal function and may contribute to the behavioral phenotypes observed in CELF6-

deficient mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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